Cas no 1282662-84-3 ((4-Bromo-phenyl)-propynoic acid ethyl ester)

• Product Name: (4-Bromo-phenyl)-propynoic acid ethyl ester
• CAS No: 1282662-84-3
• Molecular Formula: C₁₁H₉BrO₂
• Molecular Weight: 253.091962575912
• CID: 2119005

(4-Bromo-phenyl)-propynoic acid ethyl ester Properties

Names and Identifiers

• ethyl 3-(4-bromophenyl)propiolate
• OOYVAAPHSQLXJX-UHFFFAOYSA-N
• 3-(4-Bromophenyl)propiolic acid ethyl ester
• (4-bromo-phenyl)-propynoic acid ethyl ester
• (4-Bromophenyl)-2-propynoic acid ethyl ester

• InChIKey： OOYVAAPHSQLXJX-UHFFFAOYSA-N
• Inchi： 1S/C11H9BrO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-4,6-7H,2H2,1H3
• SMILES： BrC1C=CC(C#CC(=O)OCC)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Heavy Atom Count: 14
• Complexity: 253
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes